Cas no 2098051-12-6 (1-(2-hydroxyethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid)

• Product name: 1-(2-hydroxyethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2098051-12-6
• MF: C₁₀H₁₀N₄O₃
• MW: 234.211401462555
• CID: 5727836
• PubChem ID: 121210961

1-(2-hydroxyethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026721059
• 2098051-12-6
• F2198-0740
• starbld0025773
• 2-(2-hydroxyethyl)-5-pyrazin-2-ylpyrazole-3-carboxylic acid
• 1-(2-hydroxyethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid
• 1H-Pyrazole-5-carboxylic acid, 1-(2-hydroxyethyl)-3-(2-pyrazinyl)-

• Inchi： 1S/C10H10N4O3/c15-4-3-14-9(10(16)17)5-7(13-14)8-6-11-1-2-12-8/h1-2,5-6,15H,3-4H2,(H,16,17)
• InChI Key： IEGGDCJWHARQIC-UHFFFAOYSA-N
• SMILES： OCCN1C(C(=O)O)=CC(C2C=NC=CN=2)=N1

Computed Properties

• Exact Mass: 234.07529019g/mol
• Monoisotopic Mass: 234.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 527.3±50.0 °C(Predicted)
• pka: 3.02±0.36(Predicted)

Additional information on 1-(2-hydroxyethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid

1-(2-Hydroxyethyl)-3-(Pyrazin-2-yl)-1H-Pyrazole-5-Carboxylic Acid: A Comprehensive Overview

1-(2-Hydroxyethyl)-3-(Pyrazin-2-yl)-1H-Pyrazole-5-Carboxylic Acid, identified by the CAS number 2098051-12-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structural features, has garnered attention due to its potential applications in drug development and material science.

The compound's structure is characterized by a pyrazole ring fused with a pyrazine moiety, which contributes to its distinctive electronic properties. The presence of a hydroxyethyl group and a carboxylic acid group further enhances its functional versatility. Recent studies have highlighted the compound's ability to act as a ligand in metalloenzyme inhibition, suggesting its role in therapeutic interventions.

Research published in 2023 has demonstrated that 1-(2-Hydroxyethyl)-3-(Pyrazin-2-yl)-1H-Pyrazole-5-Carboxylic Acid exhibits potent inhibitory effects on certain kinases, making it a promising candidate for anti-cancer drug development. Its mechanism of action involves binding to the active site of these enzymes, thereby blocking their catalytic activity.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and subsequent oxidation. Recent advancements in catalytic methods have improved the yield and purity of this synthesis, making it more feasible for large-scale production.

The compound's stability under various conditions has also been extensively studied. It has been found to be stable under neutral and mildly acidic conditions but undergoes degradation under strong alkaline environments. This information is crucial for its storage and application in different chemical processes.

Moreover, the compound's solubility properties have been optimized through structural modifications, enhancing its bioavailability when used in pharmaceutical formulations. This has significant implications for its use in drug delivery systems.

In conclusion, 1-(2-Hydroxyethyl)-3-(Pyrazin-2-yl)-1H-Pyrazole-5-Carboxylic Acid (CAS No: 2098051-12-6) stands out as a versatile molecule with diverse applications across multiple scientific domains. Its continued exploration promises further breakthroughs in both academic research and industrial applications.